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Compound of Interest

Compound Name: N-Methylform-D1-amide

Cat. No.: B1418710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for N-Methylform-D1-amide (CAS: 26103-38-8). The information presented is

critical for ensuring the integrity of the compound in research and development settings,

particularly when used as an internal standard or tracer in sensitive analytical applications. This

document outlines the compound's physical and chemical properties, known degradation

pathways, and detailed protocols for stability assessment.

Compound Overview and Properties
N-Methylform-D1-amide, an isotopically labeled form of N-Methylformamide (NMF), is a polar

organic compound. The deuterium label on the formyl group makes it a valuable tool in

pharmacokinetic studies and as an internal standard in mass spectrometry-based assays.

While the isotopic label has a negligible effect on the compound's general chemical properties,

it can influence the kinetics of degradation pathways involving the cleavage of the C-D bond.

The general properties of N-Methylform-D1-amide and its non-deuterated parent compound

are summarized below.

Table 1: Physical and Chemical Properties
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Property N-Methylform-D1-amide
N-Methylformamide (for
reference)

CAS Number 26103-38-8 123-39-7

Molecular Formula C₂H₄DNO C₂H₅NO

Molecular Weight 60.07 g/mol 59.07 g/mol

Appearance Colorless liquid Colorless liquid

Boiling Point 182.5 °C at 760 mmHg 180-185 °C

Melting Point Not available -4.0 °C

Density 0.887 g/cm³ 1.011 g/cm³

Flash Point 81.5 °C 111 °C

Solubility Miscible in water Miscible in water

Stability Profile and Degradation Pathways
N-Methylform-D1-amide is chemically stable under standard ambient conditions (room

temperature). However, it is susceptible to degradation under specific stress conditions,

including hydrolysis, elevated temperatures, and photolysis. The primary non-biological

degradation pathway is hydrolysis.

Hydrolytic Stability
Amide bonds are susceptible to hydrolysis under both acidic and basic conditions. The reaction

breaks the amide bond to yield methylamine and formic acid (or its deuterated analogue,

formic-d1 acid, in this case). The rate of hydrolysis is highly dependent on pH and temperature.

Acid-Catalyzed Hydrolysis: In the presence of acid, the carbonyl oxygen is protonated,

making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by

water.

Base-Catalyzed Hydrolysis: Under basic conditions, a hydroxide ion directly attacks the

carbonyl carbon, leading to the formation of a tetrahedral intermediate that subsequently

breaks down.
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While specific kinetic data for N-Methylform-D1-amide is not readily available in the literature,

studies on the related compound formamide show that the hydrolysis reaction is well-

characterized, with activation parameters determined for both acid and base-catalyzed

reactions.[1]

Thermal Stability
N-Methylformamide is known to be less thermally stable than its dimethylated counterpart, N,N-

Dimethylformamide (DMF).[2] Decomposition can occur at elevated temperatures, and this

instability is exacerbated by the presence of water.[2] Thermogravimetric analysis (TGA) has

been used to evaluate the thermal stability of NMF, indicating that significant mass loss occurs

at temperatures well above typical storage conditions but can be a concern during certain

manufacturing or analytical processes (e.g., high-temperature gas chromatography inlets).[2]

Photostability
Although specific photostability studies on N-Methylform-D1-amide are not widely published,

amides can be susceptible to degradation upon exposure to high-intensity light, particularly UV

radiation. Photodegradation pathways can be complex, involving radical mechanisms. It is

therefore prudent to protect the compound from light.

Diagram 1: Chemical Degradation Pathway of N-Methylform-D1-amide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1418710?utm_src=pdf-body
https://www.researchgate.net/publication/237845733_Aspects_of_the_hydrolysis_of_formamide_Revisitation_of_the_water_reaction_and_determination_of_the_solvent_deuterium_kinetic_isotope_effect_in_base
https://pmc.ncbi.nlm.nih.gov/articles/PMC10934579/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10934579/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10934579/
https://www.benchchem.com/product/b1418710?utm_src=pdf-body
https://www.benchchem.com/product/b1418710?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Degradation Conditions
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Caption: Primary chemical degradation pathway for N-Methylform-D1-amide.

Recommended Storage and Handling
To ensure the long-term stability and purity of N-Methylform-D1-amide, the following storage

and handling procedures are recommended based on safety data sheets and product

information from chemical suppliers.

Table 2: Recommended Storage and Handling Conditions
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Parameter Recommendation Rationale

Temperature Room Temperature (15-25 °C)

Avoids potential thermal

degradation at elevated

temperatures and freezing at

low temperatures.

Atmosphere
Store in a dry and well-

ventilated place.

The compound is hygroscopic;

moisture can promote

hydrolysis.

Container Keep container tightly closed.

Prevents absorption of

atmospheric moisture and

potential contamination.

Light Exposure Protect from light.
Minimizes the risk of photolytic

degradation.

Incompatibilities

Keep away from heat, sparks,

open flames, and strong

oxidizing agents.

Standard precaution for

flammable organic

compounds.

Shelf Life

~24 months (for NMF) when

stored under recommended

conditions.

Provides a general guideline

for stability; re-analysis is

recommended for long-term

storage.

Experimental Protocols for Stability Assessment
A comprehensive stability assessment of N-Methylform-D1-amide involves subjecting the

compound to stress conditions (forced degradation) and developing a stability-indicating

analytical method to quantify the parent compound and separate it from any potential

degradation products.

Diagram 2: General Workflow for a Stability Study
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Caption: A typical experimental workflow for assessing chemical stability.

Representative Forced Degradation Protocol
This protocol outlines typical conditions for inducing degradation to test the specificity of an

analytical method. The goal is to achieve 5-20% degradation of the active substance.
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Preparation of Stock Solution: Prepare a stock solution of N-Methylform-D1-amide at a

concentration of approximately 1 mg/mL in a suitable solvent (e.g., acetonitrile or water).

Acid Hydrolysis:

To 1 mL of the stock solution, add 1 mL of 0.1 N HCl.

Incubate the mixture at 60 °C for 24-48 hours.

At designated time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1

N NaOH, and dilute with the mobile phase for analysis.

Base Hydrolysis:

To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH.

Keep the mixture at room temperature for 8-12 hours.

At designated time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1

N HCl, and dilute with the mobile phase for analysis.

Oxidative Degradation:

To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂).

Keep the mixture at room temperature for 24 hours, protected from light.

Dilute with the mobile phase for analysis.

Thermal Degradation (Solid State):

Place a small amount of the neat compound in a vial.

Heat in an oven at 70 °C for 48 hours.

Dissolve a known quantity of the stressed solid in a suitable solvent for analysis.

Photolytic Degradation:
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Expose the stock solution to a photostability chamber compliant with ICH Q1B guidelines

(overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet

energy of not less than 200 watt hours/square meter).

Analyze the exposed sample alongside a control sample protected from light.

Representative Stability-Indicating Analytical Method
(HPLC-UV)
The following is a representative High-Performance Liquid Chromatography (HPLC) method

suitable for separating N-Methylform-D1-amide from its potential degradation products. This

method would require validation according to ICH guidelines for specificity, linearity, accuracy,

precision, and robustness.

Instrumentation: HPLC system with a UV or Diode Array Detector (DAD).

Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

Mobile Phase:

A: 0.02 M Aqueous acetate buffer, pH 4.5

B: Acetonitrile

Elution Mode: Isocratic, 90% A and 10% B.[3]

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detector Wavelength: 210 nm.

Injection Volume: 20 µL.

Sample Preparation: Dilute the sample from the forced degradation study to an appropriate

concentration (e.g., 10-100 µg/mL) using the mobile phase.
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Analysis: The method should demonstrate baseline separation between the main N-
Methylform-D1-amide peak and any peaks generated during the forced degradation

studies.

Diagram 3: Factors Influencing Stability
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Caption: Key environmental factors affecting the stability of N-Methylform-D1-amide.

Conclusion
N-Methylform-D1-amide is a stable compound when stored under the recommended

conditions of room temperature, in a tightly sealed container, protected from moisture and light.

The primary degradation pathway of concern is hydrolysis, which is accelerated by acidic or

basic conditions and elevated temperatures. For critical applications, the purity of N-
Methylform-D1-amide should be periodically verified using a validated stability-indicating

analytical method, such as the representative HPLC protocol described herein. Adherence to

these guidelines will ensure the integrity of the compound and the reliability of experimental

results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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